Cas no 377052-00-1 (Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate)
377052-00-1 structure
Product Name:Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate
CAS No:377052-00-1
MF:C12H10FNO3
MW:235.211106777191
MDL:MFCD08446405
CID:1027827
PubChem ID:22832030
Update Time:2025-04-20
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate
- ethyl 3-(4-fluorophenyl)isoxazole-5-carboxylate
- 5-(4-FLUOROPHENYL)-3-ISOXAZOLECARBOXYLIC ACID ETHYL ESTER
- 5-(4-FLUORO-PHENYL)-ISOXAZOLE-3-CARBOXYLIC ACID ETHYL ESTER
- CS-0256662
- SCHEMBL1686391
- IYDBYHCVVNAFSM-UHFFFAOYSA-N
- Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate, AldrichCPR
- 377052-00-1
- DA-06319
- SY267634
- ethyl 5-(4-fluorophenyl)-isoxazole-3-carboxylate
- Ethyl5-(4-fluorophenyl)isoxazole-3-carboxylate
- ethyl 5-(4-fluorophenyl)-1,2-oxazole-3-carboxylate
- MFCD08446405
- F83343
- EN300-6505106
- 3-(4-FLUORO-PHENYL)-ISOXAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
- 640291-92-5
- ETHYL-5-(4-FLUOROPHENYL)-ISOXAZOLE-3-CARBOXYLATE
-
- MDL: MFCD08446405
- Inchi: 1S/C12H10FNO3/c1-2-16-12(15)10-7-11(17-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
- InChI Key: IYDBYHCVVNAFSM-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC(C(=O)OCC)=NO1
Computed Properties
- Exact Mass: 235.06400
- Monoisotopic Mass: 235.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33000
- LogP: 2.65740
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM190886-1g |
ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate |
377052-00-1 | 95% | 1g |
$729 | 2021-08-05 | |
| abcr | AB201127-500 mg |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate; . |
377052-00-1 | 500mg |
€39.30 | 2023-06-23 | ||
| Chemenu | CM190886-1g |
ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate |
377052-00-1 | 95% | 1g |
$754 | 2024-07-17 | |
| abcr | AB201127-500mg |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate; . |
377052-00-1 | 500mg |
€42.00 | 2025-03-19 | ||
| Aaron | AR00CIMQ-100mg |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate |
377052-00-1 | 95% | 100mg |
$153.00 | 2025-02-13 | |
| Aaron | AR00CIMQ-250mg |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate |
377052-00-1 | 95% | 250mg |
$259.00 | 2025-02-13 | |
| Aaron | AR00CIMQ-1g |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate |
377052-00-1 | 95% | 1g |
$698.00 | 2025-02-13 | |
| 1PlusChem | 1P00CIEE-100mg |
ETHYL 5-(4-FLUOROPHENYL)ISOXAZOLE-3-CARBOXYLATE |
377052-00-1 | 95% | 100mg |
$152.00 | 2024-05-04 | |
| 1PlusChem | 1P00CIEE-250mg |
ETHYL 5-(4-FLUOROPHENYL)ISOXAZOLE-3-CARBOXYLATE |
377052-00-1 | 95% | 250mg |
$253.00 | 2024-05-04 | |
| 1PlusChem | 1P00CIEE-1g |
ETHYL 5-(4-FLUOROPHENYL)ISOXAZOLE-3-CARBOXYLATE |
377052-00-1 | 95% | 1g |
$668.00 | 2024-05-04 |
Ethyl 5-(4-fluorophenyl)isoxazole-3-carboxylate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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